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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Abstract
This guide details the protocol for using Fast Green FCF (an Acid Green dye) as a qualitative

and quantitative stain for animal tissues. Unlike standard H&E, Fast Green FCF specifically

targets basic groups in proteins, making it an exceptional counterstain for contrasting nuclear

dyes (like Safranin O or Hematoxylin) and for visualizing collagenous connective tissue

matrices. This protocol is optimized for formalin-fixed, paraffin-embedded (FFPE) animal

tissues, commonly used in toxicology and pathology to assess fibrosis and cytoplasmic

integrity.

Introduction & Mechanism
Chemical Basis: Fast Green FCF is a triarylmethane dye. As an acid dye (anionic), it carries a

negative charge in acidic solution. It binds electrostatically to the positively charged (cationic)

amine groups (lysine, arginine, histidine) present in the cytoplasm and collagen fibers of animal

tissues.
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Stability: Unlike Light Green SF, which fades rapidly, Fast Green FCF is chemically stable

and permanent.

Contrast: It provides a brilliant sea-green contrast to red nuclear stains (Safranin O) or red

cytoplasmic stains (Azocarmine), allowing for clear differentiation of cartilage, bone, and

cytoplasm.

Applications:

Musculoskeletal Research: Counterstain for Safranin O to detect proteoglycan depletion in

osteoarthritis models.

Fibrosis Studies: Visualization of collagen deposition in liver or lung tissue.

Neurobiology: Staining of postsynaptic densities (when used with specific mordants).

Materials & Reagents
Equipment

Microtome (for 4–6 µm sections)

Slide warmer / Drying oven (

)

Coplin jars or staining dishes

Light microscope

Reagent Preparation
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Reagent Composition Preparation Notes

0.1% Fast Green Solution
0.1 g Fast Green FCF (C.I.

42053)100 mL Distilled Water

Dissolve dye in water. Add 1.0

mL Glacial Acetic Acid

(optional, improves binding).

Filter before use.

1% Acetic Acid
1 mL Glacial Acetic Acid99 mL

Distilled Water

Used for differentiation and

rinsing.

Nuclear Counterstain
0.1% Safranin O orMayer’s

Hematoxylin

Choose based on target:

Safranin O for cartilage/mucin;

Hematoxylin for general nuclei.

Ethanol Series 70%, 95%, 100% Ethanol For dehydration.

Clearing Agent Xylene or Xylene Substitute For clearing before mounting.

Experimental Protocol
Phase 1: Deparaffinization & Rehydration
Critical Step: Incomplete removal of paraffin will result in patchy staining.

Heat slides at

for 30–60 minutes to melt paraffin.

Xylene I: Immerse slides for 5 minutes.

Xylene II: Immerse slides for 5 minutes.

100% Ethanol: 2 changes, 3 minutes each.

95% Ethanol: 3 minutes.

70% Ethanol: 3 minutes.

Water Wash: Rinse in distilled water for 5 minutes.

Phase 2: Staining Workflow
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Note: This protocol assumes a Safranin O counterstain (common for cartilage/bone). If using

Hematoxylin, stain with Hematoxylin first, differentiate, blue, and then proceed to Fast Green.

Nuclear/Cartilage Stain (Primary):

Stain with 0.1% Safranin O for 5–10 minutes.

Mechanism:[1][2][3][4] Stains proteoglycans/nuclei red/orange.

Rinse:

Briefly rinse in distilled water to remove excess dye.

Differentiation (Optional):

Dip in 1% Acetic Acid for 10–15 seconds if Safranin O is too intense.

Acid Green Staining (Counterstain):

Immerse slides in 0.1% Fast Green FCF solution for 1–3 minutes.

Optimization: Check microscopically after 1 minute. Collagen and cytoplasm should be

green; cartilage/nuclei should remain red.

Caution: Overstaining with Fast Green can displace the primary stain.

Differentiation/Rinse:

Rinse quickly in 1% Acetic Acid (10 seconds) to remove unbound dye and fix the color.

Phase 3: Dehydration & Mounting
95% Ethanol: 2 quick dips (do not soak, or the stain may leach).

100% Ethanol: 2 changes, 1 minute each.

Xylene: 2 changes, 2 minutes each.

Mount: Apply resinous mounting medium (e.g., DPX or Permount) and coverslip.
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Visualization of Workflow

FFPE Tissue Sections

Deparaffinization
(Xylene -> EtOH -> Water)

Primary Stain
(Safranin O or Hematoxylin)

Rinse
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Counterstain
0.1% Fast Green FCF

(1-3 mins)

Cytoplasm/Collagen Target

Differentiation
1% Acetic Acid

Remove Excess

Dehydration
(95% -> 100% EtOH)

Clear & Mount
(Xylene -> DPX)

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for Fast Green FCF staining of animal tissues.

Data Interpretation & Troubleshooting
Expected Results

Tissue Component Color Appearance Biological Significance

Collagen Fibers Brilliant Green
Indicates connective tissue

integrity or fibrosis.

Cytoplasm Pale Green General cellular morphology.

Nuclei Red / Black

Depends on primary stain

(Safranin O = Red;

Hematoxylin = Black/Blue).

Cartilage/Mucin Orange / Red
Proteoglycan content (if using

Safranin O).

Erythrocytes Green
Often stain intensely with acid

dyes.

Troubleshooting Guide
Problem: Weak Green Staining.

Cause: pH of the staining solution is too high (alkaline).

Solution: Add 1% Glacial Acetic Acid to the Fast Green solution. Acid dyes require a low

pH to ionize amino groups on proteins.

Problem: Green Overpowers Red (Primary Stain).

Cause: Staining time in Fast Green was too long.

Solution: Reduce time to 30–60 seconds. Fast Green is a "fast" diffuser and can displace

other dyes.

Problem: Uneven Staining.
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Cause: Incomplete deparaffinization.

Solution: Ensure fresh xylene and adequate time in the initial dewaxing steps.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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